N-[(2-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide
• InChI: InChI=1S/C16H21FN2O2/c1-4-8-14(18-15(20)5-2)16(21)19(3)11-12-9-6-7-10-13(12)17/h5-7,9-10,14H,2,4,8,11H2,1,3H3,(H,18,20)
• InChI Key: JDAFUMDJXYDMJP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C(=O)N(C)CC1=CC=CC=C1F)NC(=O)C=C
• Molecular Formula: C16H21FN2O2
• Molecular Weight: 292.35 g/mol

Description

N-[(2-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide, also known as FMPP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-[(2-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide is not yet fully understood. However, it has been suggested that it may act as a modulator of the endocannabinoid system, which plays a crucial role in pain perception, inflammation, and anxiety.
Biochemical and Physiological Effects:
N-[(2-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, the modulation of the activity of the endocannabinoid system, and the reduction of pain and anxiety-related behaviors in animal models.

Advantages and Limitations for Lab Experiments

N-[(2-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, its limited solubility and stability may pose challenges for its use in certain experimental setups.

Future Directions

There are several future directions for the study of N-[(2-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide, including the exploration of its potential therapeutic applications in the treatment of pain, inflammation, and anxiety disorders. Further research is also needed to elucidate its exact mechanism of action and to develop more efficient synthesis methods for its production.
Conclusion:
In conclusion, N-[(2-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide is a promising compound that has gained attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and to develop new therapeutic agents based on this compound.

Synthesis Methods

N-[(2-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide can be synthesized through a multi-step process that involves the reaction of 2-fluorobenzylamine with acryloyl chloride, followed by the reaction of the resulting intermediate with N-methyl-2-aminopentanamide. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-[(2-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. It has been found to exhibit anti-inflammatory, analgesic, and anxiolytic properties, making it a promising candidate for the development of new drugs.